Pubchem_71391925

• CAS No.: 61812-06-4
• Molecular Formula: LiRh3
• Molecular Weight: 315.7 g/mol
• InChI: InChI=1S/Li.3Rh
• InChI Key: SOENHGUJUYSBRF-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Rh].[Rh].[Rh]

Description

Pubchem_71391925 is a chemical compound listed in the PubChem database, which is a comprehensive resource for chemical information

Preparation Methods

The preparation of Pubchem_71391925 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and solvents under controlled conditions to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Pubchem_71391925 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Pubchem_71391925 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be studied for its interactions with biological molecules and potential therapeutic effects. In medicine, it could be explored for its potential as a drug candidate. In industry, it may be used in the production of various chemical products.

Mechanism of Action

The mechanism of action of Pubchem_71391925 involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Pubchem_71391925 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. The comparison can help identify the distinct features and advantages of this compound in various applications.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it an important subject of study in chemistry, biology, medicine, and industry. Further research and development can unlock new possibilities for its use and contribute to advancements in science and technology.